“Preducing” food waste in multiple cultural realms

International Journal of Gastronomy and Food Science Pub Date: 2023-05-24 DOI: 10.1016/j.ijgfs.2023.100745

Abstract
The kitchen is a gendered realm dominated by masculine culture, but some female chefs challenge this norm by introducing soft skills. This paper conceptualizes the multilayered cultural realm of food waste management in professional kitchens and pinpoints the critical role of individual gender traits of chefs in food prevention and reduction (‘preduction’). The paper outlines directions for future research on the gender-related position of chefs.
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